![molecular formula C7H7IN2O2 B3302706 4-Iodo-2,6-dimethyl-3-nitropyridine CAS No. 91873-05-1](/img/structure/B3302706.png)
4-Iodo-2,6-dimethyl-3-nitropyridine
Overview
Description
“4-Iodo-2,6-dimethyl-3-nitropyridine” is a chemical compound with the molecular formula C7H7IN2O2 . It has an average mass of 278.047 Da and a monoisotopic mass of 277.955200 Da .
Synthesis Analysis
The synthesis of nitropyridines, such as “this compound”, involves the reaction of pyridine and substituted pyridines with N2O5 in an organic solvent to produce the N-nitropyridinium ion . This ion is then reacted with SO2/HSO3– in water to obtain 3-nitropyridine . The reaction mechanism is not an electrophilic aromatic substitution, but one in which the nitro group migrates from the 1-position to the 3-position by a [1,5] sigmatropic shift .Scientific Research Applications
Crystal Structure and Vibrational Properties
4-Iodo-2,6-dimethyl-3-nitropyridine derivatives exhibit unique crystal structures and vibrational properties. Studies have shown that these compounds can crystallize in various structures, with their molecular conformations and intermolecular interactions offering insights into their vibrational spectra. For instance, the vibrational properties and X-ray crystal structure of 3-iodo-2,6-dimethyl-4-nitropyridine N-oxide demonstrate significant intermolecular interactions and the importance of the short contact between iodine and oxygen atoms in defining its structure (Ban-Oganowska et al., 2001).
Molecular Characterization and Theoretical Calculations
The molecular structures of these compounds have been extensively studied using theoretical calculations, particularly density functional theory (DFT). This approach helps in understanding the optimized molecular structures, vibrational frequencies, thermodynamic properties, and atomic charges of these compounds. For example, the characterization study on 2,6-dimethyl-4-nitropyridine N-oxide using DFT calculations has provided a comprehensive understanding of its molecular structures and vibrational spectra (Yıldırım et al., 2011).
Interaction with Metallic Elements
Research has also explored the interaction of this compound derivatives with metallic elements. Studies involving the synthesis and characterization of copper(II) nitrato complexes with methyl-substituted 4-nitropyridine N-oxides, including 2,6-dimethyl-4-nitropyridine N-oxide, highlight their physicochemical characteristics and potential applications in cytotoxicity against certain cancer cell lines (Puszko et al., 2010).
Nonlinear Optical Applications
The potential use of this compound derivatives in nonlinear optical (NLO) applications has been a subject of interest. Studies on the laser-induced surface damage, thermal transport, and microhardness of certain organic and semi-organic NLO crystals, including those derived from 2,6-dimethyl-4-nitropyridine, provide valuable information about their suitability for generating blue-green laser radiation (Manivannan et al., 2008).
Chemical Reactivity and Synthesis
The reactivity of these compounds under various conditions has been studied, providing insights into their chemical behavior and applications in synthesis. For example, the reaction of 4-alkyl-2,6-dimethyl-3-nitropyridine methiodides in the presence of ketones has been explored for the synthesis of indoles, demonstrating the versatility of these compounds in organic synthesis (Yurovskaya et al., 1985).
Safety and Hazards
properties
IUPAC Name |
4-iodo-2,6-dimethyl-3-nitropyridine | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7IN2O2/c1-4-3-6(8)7(10(11)12)5(2)9-4/h3H,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNCPTKYIBKXLMH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=N1)C)[N+](=O)[O-])I | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7IN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.05 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.